Cas no 2227744-40-1 (rac-(1R,2R)-2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227744-40-1
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5853048
• PubChem ID: 165830675
• Update Time: 2025-06-26

rac-(1R,2R)-2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1922239
• 2227744-40-1

• Inchi： 1S/C11H11BrO3/c1-15-10-4-6(2-3-9(10)12)7-5-8(7)11(13)14/h2-4,7-8H,5H2,1H3,(H,13,14)/t7-,8+/m0/s1
• InChI Key： SDUNCXVDPIYKPD-JGVFFNPUSA-N
• SMILES： BrC1C=CC(=CC=1OC)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,2R)-2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(4-Bromo-3-Methoxyphenyl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

Rac-(1R,2R)-2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227744-40-1) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and its substituted phenyl group containing both bromine and methoxy functionalities. The stereochemistry of the molecule, specifically the (1R,2R) configuration, plays a crucial role in its chemical properties and biological activity.

The cyclopropane carboxylic acid moiety is a key structural feature of this compound. Cyclopropane rings are known for their strained geometry, which often leads to unique chemical reactivity. In this case, the cyclopropane ring is attached to a carboxylic acid group at position 1 and a substituted phenyl group at position 2. The phenyl group itself is substituted with a bromine atom at position 4 and a methoxy group at position 3, which introduces additional electronic effects and potential sites for further functionalization.

Recent studies have highlighted the potential of this compound in drug discovery. The presence of the bromine atom and methoxy group on the phenyl ring suggests that this compound may exhibit interesting pharmacokinetic properties. Additionally, the stereochemistry of the molecule has been shown to influence its interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

The synthesis of rac-(1R,2R)-2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by bromination and subsequent coupling reactions to introduce the cyclopropane ring. The stereochemistry of the molecule is carefully controlled during the synthesis to ensure high enantiomeric purity.

In terms of applications, this compound has shown potential in various areas. Its unique structure makes it an attractive candidate for use in materials science, particularly in the development of advanced materials with tailored electronic properties. Furthermore, its pharmacological properties suggest that it could be utilized in therapeutic applications, particularly in the treatment of diseases where modulation of specific biological pathways is required.

Recent research has also focused on understanding the toxicological profile of this compound. Studies have shown that while it exhibits moderate cytotoxicity against certain cancer cell lines, it demonstrates low toxicity towards normal cells. This selectivity makes it an interesting candidate for further preclinical testing.

In conclusion, rac-(1R,2R)-2-(4-bromo-3-methoxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227744-40-1) is a structurally complex and functionally versatile compound with significant potential in both academic research and industrial applications. Its unique combination of structural features and stereochemical properties positions it as an important molecule in contemporary organic chemistry.